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Compound of Interest

Compound Name:
Metronidazole acetic acid

(Standard)

Cat. No.: B109819 Get Quote

This technical guide provides an in-depth overview of the critical quality attributes and

analytical methodologies detailed in a Certificate of Analysis (CoA) for Metronidazole Acetic

Acid. It is intended for researchers, scientists, and drug development professionals who require

a thorough understanding of the purity, identification, and characterization of this compound.

Metronidazole Acetic Acid, a metabolite of the antibiotic Metronidazole, is noted for its potential

mutagenic activity in bacteria and is a key compound in pharmaceutical research.[1]

Compound Information
Chemical Name: 1H-Imidazole-1-acetic acid, 2-methyl-5-nitro-[2]

Synonyms: Metronidazole Impurity C, 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)acetic acid

Molecular Formula: C₆H₇N₃O₄[2][3]

Molecular Weight: 185.14 g/mol [2][3]

CAS Number: 1010-93-1[2][3]

Quantitative Data Summary
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for Metronidazole Acetic Acid, providing a clear overview of its quality specifications.
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Test Parameter Specification Result

Appearance White to off-white solid Conforms[2]

Purity (HPLC) Report Value 99.88%[2]

¹H NMR Spectrum Consistent with structure Conforms[2]

LCMS Consistent with structure Conforms[2]

Loss on Drying Not more than 0.5% Typically <0.1%

Residue on Ignition Not more than 0.10% Typically <0.05%[4]

Heavy Metals Not more than 20 ppm <20 ppm[4]

Experimental Protocols
Detailed methodologies for the key analytical tests performed on Metronidazole Acetic Acid are

outlined below. These protocols are based on established pharmacopeial methods for

Metronidazole and its related impurities.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the purity of Metronidazole Acetic Acid and to quantify any

related substances.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

commonly used.[5]

Mobile Phase: A mixture of a phosphate buffer and a suitable organic solvent like methanol

or acetonitrile. For example, a mobile phase of 30:70 (Methanol: 1.36 g/L solution of

potassium dihydrogen phosphate) can be effective.[5]

Separation Mode: Isocratic elution.[5]

Flow Rate: 1.0 mL/min.[5]
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Column Temperature: 25°C.[5]

Detection Wavelength: UV at 315 nm.[5]

Injection Volume: 10 µL.[5]

Sample Preparation: A test solution is prepared by dissolving a known quantity of

Metronidazole Acetic Acid in the mobile phase to a final concentration of approximately 0.05

mg/mL.[5]

Data Analysis: The purity is calculated by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Identification by ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for confirming the

chemical structure of Metronidazole Acetic Acid.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A suitable deuterated solvent, such as Deuterated Dimethyl Sulfoxide (DMSO-d₆), is

used to dissolve the sample.

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired.

Data Interpretation: The chemical shifts, splitting patterns, and integration of the peaks in the

resulting spectrum are compared with the expected structure of Metronidazole Acetic Acid to

confirm its identity.

Identification by Liquid Chromatography-Mass
Spectrometry (LCMS)
LCMS combines the separation power of liquid chromatography with the mass analysis

capabilities of mass spectrometry to confirm both the retention time and the molecular weight of

the compound.

Instrumentation: An HPLC system coupled to a mass spectrometer.
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Chromatographic Conditions: Similar to the HPLC purity method described above.

Mass Spectrometry: The mass spectrometer is typically operated in positive or negative

electrospray ionization (ESI) mode to detect the molecular ion of Metronidazole Acetic Acid.

Data Analysis: The presence of a peak at the expected retention time with the correct mass-

to-charge ratio (m/z) for the protonated or deprotonated molecule confirms the identity of the

compound.

Non-Aqueous Titration for Assay
While HPLC is the primary method for purity, a non-aqueous titration can be employed as an

assay method, similar to the procedure for Metronidazole.[6][7]

Principle: Metronidazole Acetic Acid, being a weak acid, is dissolved in a suitable non-

aqueous solvent and titrated with a standardized solution of a strong base in a non-aqueous

medium. Conversely, if assaying as a weak base (due to the imidazole ring), it can be

dissolved in glacial acetic acid and titrated with perchloric acid.[6][7]

Reagents:

Glacial Acetic Acid

0.1 M Perchloric Acid in Acetic Acid

Crystal Violet Indicator[7]

Procedure:

Accurately weigh a quantity of Metronidazole Acetic Acid and dissolve it in glacial acetic

acid.[4]

Add a few drops of crystal violet indicator.

Titrate with standardized 0.1 M perchloric acid until the color changes from violet to a

yellowish-green endpoint.[6]

A blank titration is performed for correction.
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Calculation: The percentage purity is calculated based on the volume of titrant consumed.

Visualizations
Analytical Workflow Diagram
The following diagram illustrates the typical workflow for the analysis of Metronidazole Acetic

Acid as reflected in a Certificate of Analysis.
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Caption: Workflow for the analysis of Metronidazole Acetic Acid.

Signaling Pathway (Illustrative)
As Metronidazole Acetic Acid is a metabolite, a diagram illustrating its formation from the parent

drug, Metronidazole, is relevant.
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Caption: Metabolic pathway of Metronidazole to its acetic acid metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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